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Compound of Interest

Compound Name: (-)-Ethotoin

CAS No.: 41807-37-8

Cat. No.: B1252805

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethotoin, an anticonvulsant hydantoin derivative, has been utilized in the management of

epilepsy. Marketed as a racemic mixture, its therapeutic effects are attributed to its interaction

with neuronal ion channels. This technical guide provides a detailed examination of the

chemical structure and physicochemical properties of the specific enantiomer, (-)-Ethotoin,

where available, and contextualizes this information within the broader understanding of

racemic ethotoin. It further outlines the general mechanism of action and provides illustrative

experimental workflows and pathways relevant to its pharmacological investigation.

Chemical Structure and Identification
(-)-Ethotoin is the (R)-enantiomer of 3-Ethyl-5-phenylimidazolidine-2,4-dione. Its chemical

identity is established through various spectroscopic and analytical techniques.
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Identifier Value

IUPAC Name (5R)-3-Ethyl-5-phenylimidazolidine-2,4-dione

Synonyms (-)-(R)-Ethotoin

CAS Number 86-35-1 (for racemic mixture)

Molecular Formula C₁₁H₁₂N₂O₂

Molecular Weight 204.23 g/mol

SMILES CCN1C(=O)N--INVALID-LINK--c2ccccc2

InChI

InChI=1S/C11H12N2O2/c1-2-13-10(14)9(12-

11(13)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,

(H,12,15)/t9-/m1/s1

Physicochemical Properties
Quantitative data for the specific (-)-Ethotoin enantiomer is not extensively available in public

literature; therefore, the following table primarily lists properties for the racemic mixture.

Research has indicated only minor pharmacokinetic differences between the enantiomers.[1]
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Property Value (Racemic Ethotoin)
Experimental Protocol
Outline

Melting Point 94 °C[2]

A sample is heated in a

capillary tube, and the

temperature range over which

it melts is observed and

recorded.

Solubility

Sparingly soluble in cold water,

more soluble in hot water.

Freely soluble in alcohol, ether,

benzene, and dilute aqueous

solutions of alkali hydroxides.

[2][3]

A saturated solution of the

compound is prepared in the

solvent of interest at a specific

temperature. The

concentration of the dissolved

compound is then determined

analytically, often by UV-Vis

spectrophotometry or HPLC.

LogP (Octanol-Water Partition

Coefficient)
1.2994[4]

The compound is partitioned

between n-octanol and water.

The concentrations in each

phase are measured after

equilibration, and the logarithm

of the ratio of the concentration

in the octanol phase to the

concentration in the aqueous

phase is calculated.

Pharmacological Properties and Mechanism of
Action
The anticonvulsant activity of ethotoin is believed to be similar to that of phenytoin, primarily

involving the modulation of voltage-gated ion channels to stabilize neuronal membranes.[5][6]

Primary Mechanism of Action: The principal mechanism is the blockade of voltage-gated

sodium channels.[7] By binding to these channels, ethotoin stabilizes them in the inactivated
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state, which reduces the ability of neurons to fire at high frequencies, a hallmark of seizure

activity. This action is both voltage- and use-dependent.

Secondary Mechanism of Action: Ethotoin also appears to modulate the function of voltage-

gated calcium channels.[5] By inhibiting calcium influx, it can further reduce neuronal

excitability and neurotransmitter release.

The following diagram illustrates the proposed mechanism of action at a neuronal synapse.
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Caption: Proposed mechanism of action of (-)-Ethotoin at the synapse.

Experimental Protocols
Detailed experimental protocols for (-)-Ethotoin are not widely published. The following are

generalized protocols for key analytical and pharmacological assays relevant to this class of

compounds.

Chiral HPLC Separation of Ethotoin Enantiomers
Objective: To separate and quantify the (-)-(R)- and (+)-(S)-enantiomers of ethotoin.
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Methodology Outline: A high-performance liquid chromatography (HPLC) system equipped with

a chiral stationary phase (CSP) is used. Polysaccharide-based columns, such as those with

cellulose or amylose derivatives, are commonly employed for this type of separation.

Column: Chiral stationary phase column (e.g., Chiralcel OD-H or Chiralpak AD-H).

Mobile Phase: A mixture of a non-polar organic solvent (e.g., n-hexane) and an alcohol (e.g.,

isopropanol or ethanol) is typically used. The exact ratio is optimized to achieve baseline

separation. For basic compounds, a small amount of an amine modifier (e.g., diethylamine)

may be added, while for acidic compounds, an acidic modifier (e.g., trifluoroacetic acid) may

be used.

Flow Rate: Typically around 0.5-1.0 mL/min.

Detection: UV detection at a wavelength where ethotoin has significant absorbance.

Sample Preparation: A standard solution of racemic ethotoin is prepared in the mobile phase

and filtered before injection.

Data Analysis: The retention times for the two enantiomer peaks are recorded, and the

resolution between them is calculated. Quantification is performed by integrating the peak

areas.

Patch-Clamp Electrophysiology for Sodium Channel
Blockade
Objective: To characterize the inhibitory effect of (-)-Ethotoin on voltage-gated sodium

channels.

Methodology Outline: The whole-cell patch-clamp technique is used on cells expressing the

sodium channel of interest (e.g., Nav1.2 in HEK293 cells).

Cell Culture: Cells are cultured to an appropriate confluency for electrophysiological

recording.

Solutions:
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External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH

adjusted to 7.4.

Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. pH adjusted to

7.2.

Recording Procedure:

A glass micropipette with a resistance of 2-5 MΩ is used to form a high-resistance seal

(gigaohm seal) with the cell membrane.

The membrane patch is then ruptured to achieve the whole-cell configuration.

The cell is held at a holding potential (e.g., -100 mV).

Voltage Protocol:

A depolarizing test pulse (e.g., to 0 mV for 20 ms) is applied to elicit a sodium current.

To assess use-dependency, a train of depolarizing pulses at a higher frequency (e.g., 10

Hz) is applied.

Drug Application: (-)-Ethotoin is perfused into the recording chamber at various

concentrations.

Data Analysis: The peak sodium current amplitude is measured before and after drug

application. The percentage of block is calculated, and concentration-response curves are

generated to determine the IC₅₀ value. The effect on the voltage-dependence of activation

and inactivation, as well as the kinetics of channel block, are also analyzed.

Illustrative Experimental Workflow
The following diagram outlines a typical preclinical screening workflow for an anticonvulsant

compound like (-)-Ethotoin.
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Caption: A generalized workflow for preclinical anticonvulsant drug screening.

Conclusion
(-)-Ethotoin, as a component of the racemic mixture, contributes to the anticonvulsant effects

observed clinically. Its primary mechanism of action is the stabilization of the inactivated state

of voltage-gated sodium channels, with a potential secondary effect on calcium channels. While

specific physicochemical and pharmacological data for the (-)-enantiomer are limited, the
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established methodologies for chiral separation and ion channel analysis provide a clear path

for further investigation. A deeper understanding of the enantiomer-specific interactions with

neuronal targets could inform the development of more selective and potent antiepileptic

therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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